Cas no 1798403-39-0 ((2E)-N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-4-(methylsulfanyl)phenylprop-2-enamide)

• Product Name: (2E)-N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-4-(methylsulfanyl)phenylprop-2-enamide
• CAS No: 1798403-39-0
• MF: C₂₀H₂₀N₂O₂S
• MW: 352.450003623962
• CID: 5957921
• PubChem ID: 71806613
• Update Time: 2025-11-01

(2E)-N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-4-(methylsulfanyl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-4-(methylsulfanyl)phenylprop-2-enamide
• (E)-N-(1-acetyl-2,3-dihydroindol-6-yl)-3-(4-methylsulfanylphenyl)prop-2-enamide
• (E)-N-(1-acetylindolin-6-yl)-3-(4-(methylthio)phenyl)acrylamide
• AKOS024559363
• (2E)-N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-[4-(methylsulfanyl)phenyl]prop-2-enamide
• 1798403-39-0
• F6436-1470

• Inchi： 1S/C20H20N2O2S/c1-14(23)22-12-11-16-6-7-17(13-19(16)22)21-20(24)10-5-15-3-8-18(25-2)9-4-15/h3-10,13H,11-12H2,1-2H3,(H,21,24)/b10-5+
• InChI Key： HJDREEWSFIGVJZ-BJMVGYQFSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN2C(C)=O)(=O)/C=C/C1=CC=C(SC)C=C1

Computed Properties

• Exact Mass: 352.12454906g/mol
• Monoisotopic Mass: 352.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.7Ų

Additional information on (2E)-N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-4-(methylsulfanyl)phenylprop-2-enamide

Introduction to (2E)-N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-4-(methylsulfanyl)phenylprop-2-enamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1798403-39-0 is a fascinating molecule that has garnered significant attention in the field of chemical biology. Its systematic name, (2E)-N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-4-(methylsulfanyl)phenylprop-2-enamide, provides a detailed insight into its structural and functional characteristics. This introduction aims to explore the compound's structure, potential applications, and its relevance in the context of contemporary research.

The molecular framework of this compound is characterized by a combination of heterocyclic and aromatic rings, which are interconnected through specific functional groups. The presence of an acetyl group at the 1-position of the indole ring and a prop-2-enamide moiety at the 3-position contributes to its unique chemical properties. Additionally, the phenyl ring substituted with a methylsulfanyl group at the 4-position further enhances its complexity and reactivity.

In recent years, there has been a surge in interest towards indole derivatives due to their diverse biological activities. Indole-based compounds are known for their role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of this compound, particularly the acetyl-substituted indole core, makes it a promising candidate for further investigation in drug discovery.

The prop-2-enamide group in the molecule introduces a region of high reactivity, which can be exploited for various chemical transformations. This feature is particularly relevant in synthetic chemistry, where such amides serve as key intermediates in the synthesis of more complex molecules. The methylsulfanyl-substituted phenyl ring adds another layer of functionality, potentially influencing both the electronic properties and solubility of the compound.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in designing bioactive molecules. The compound under discussion exemplifies how strategic modifications can lead to enhanced biological activity. For instance, the acetyl group on the indole ring may participate in hydrogen bonding interactions with biological targets, while the phenyl ring can engage in hydrophobic interactions. These interactions are crucial for determining the compound's efficacy and selectivity.

The significance of this compound is further underscored by its potential applications in medicinal chemistry. The indole scaffold is a well-known pharmacophore found in numerous therapeutic agents. By modifying this scaffold with functional groups such as acetyl and methylsulfanyl groups, researchers can fine-tune the biological activity of the molecule. This approach has been successfully employed in developing novel drugs with improved pharmacokinetic profiles.

Moreover, computational studies have played a pivotal role in understanding the behavior of this compound. Molecular modeling techniques have been used to predict how it interacts with biological targets at the atomic level. These studies not only provide insights into its mechanism of action but also help in designing analogs with enhanced properties. The integration of experimental data with computational predictions has become an indispensable part of modern drug discovery.

The field of chemical biology continues to evolve rapidly, with new methodologies and technologies being developed to facilitate drug discovery. The compound (CAS no. 1798403-39-0) represents a prime example of how interdisciplinary approaches can lead to innovative solutions. By combining organic synthesis, biochemistry, and computational chemistry, researchers can accelerate the development of novel therapeutic agents.

In conclusion, (2E)-N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-4-(methylsulfanyl)phenylprop-2-enamide is a structurally complex and functionally interesting molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable tool for exploring new therapeutic strategies. As research in chemical biology progresses, compounds like this one will continue to play a crucial role in advancing our understanding of disease mechanisms and developing effective treatments.